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6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine

Name: 6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine
Brand: Smolecule
SKU: S5503750
Rating: 4.5 (5 reviews)

Catalog No.

S5503750

CAS No.

M.F

C8H6INO4

M. Wt

307.04 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine

3. Specification
4. Others

General Information

Product Name

6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine

IUPAC Name

6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine

Molecular Formula

C8H6INO4

Molecular Weight

307.04 g/mol

InChI

InChI=1S/C8H6INO4/c9-5-3-7-8(14-2-1-13-7)4-6(5)10(11)12/h3-4H,1-2H2

InChI Key

XRUJUSWPWCWXNL-UHFFFAOYSA-N

SMILES

C1COC2=C(O1)C=C(C(=C2)I)[N+](=O)[O-]

Canonical SMILES

C1COC2=C(O1)C=C(C(=C2)I)[N+](=O)[O-]

The exact mass of the compound 6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine is 306.93416 g/mol and the complexity rating of the compound is 232. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Description

Molecular Structure Analysis

The key features of 6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine's structure include:

Heterocyclic Rings: The core structure consists of two fused six-membered rings, containing both oxygen and carbon atoms. These are the 1,4-benzodioxane ring and the benzene ring [].
Functional Groups: A nitro group (NO2) is attached at the 7th position of the molecule, potentially introducing electron-withdrawing character. Additionally, an iodine atom (I) is present at the 6th position, adding a bulky halogen atom [].
Saturated Carbons: The double bond between the 2nd and 3rd carbon atoms is absent, making it a dihydro derivative [].

This specific combination of functional groups and the saturated carbons might influence the overall reactivity and potential applications of the molecule.

Chemical Reactions Analysis

Substitution Reactions: The iodine atom, being a good leaving group, might be susceptible to nucleophilic substitution reactions.
Reduction Reactions: The nitro group could potentially undergo reduction under appropriate conditions, leading to an amine group.

Physical And Chemical Properties Analysis

Data on the specific physical and chemical properties of 6-iodo-7-nitro-2,3-dihydro-1,4-benzodioxine, such as melting point, boiling point, and solubility, is not currently available in scientific databases [].